Cas no 42606-38-2 (8-Quinolinamine, 5-nitro-)

• Product Name: 8-Quinolinamine, 5-nitro-
• CAS No: 42606-38-2
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• CID: 3983793
• PubChem ID: 4361155
• Update Time: 2025-10-20

8-Quinolinamine, 5-nitro- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinamine, 5-nitro-
• G72354
• 8-amino-5-nitroquinoline
• JWYRVNFQSPOLHQ-UHFFFAOYSA-N
• AKOS002843379
• MFCD00595579
• DTXSID101312992
• SCHEMBL8345364
• 5-nitro-8-aminoquinoline
• 42606-38-2
• 5-nitroquinolin-8-amine
• SB67864

• Inchi： 1S/C9H7N3O2/c10-7-3-4-8(12(13)14)6-2-1-5-11-9(6)7/h1-5H,10H2
• InChI Key： JWYRVNFQSPOLHQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=C(C2C1=CC=CN=2)N)=O

Computed Properties

• Exact Mass: 189.053826475g/mol
• Monoisotopic Mass: 189.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 8-Quinolinamine, 5-nitro-

Comprehensive Overview of 8-Quinolinamine, 5-nitro- (CAS No. 42606-38-2): Properties, Applications, and Innovations

8-Quinolinamine, 5-nitro- (CAS No. 42606-38-2) is a nitro-substituted derivative of quinoline, a heterocyclic aromatic compound with significant relevance in pharmaceutical, agrochemical, and material science research. This compound, also referred to as 5-Nitro-8-aminoquinoline, exhibits unique chemical properties due to the presence of both an amine (-NH₂) and a nitro (-NO₂) functional group on its quinoline backbone. Its molecular formula, C₉H₇N₃O₂, and structural features make it a versatile intermediate in synthetic chemistry.

In recent years, the demand for nitroquinoline derivatives has surged, driven by their applications in drug discovery and organic electronics. Researchers are particularly interested in 8-Quinolinamine, 5-nitro- due to its potential as a building block for fluorescent probes and corrosion inhibitors. A trending topic in scientific forums is its role in developing metal-chelating agents, which are critical for environmental remediation and biomedical imaging. This aligns with the growing focus on sustainable chemistry and green synthesis methods.

The synthesis of 8-Quinolinamine, 5-nitro- typically involves nitration of 8-aminoquinoline under controlled conditions. Optimizing yield and purity is a common challenge addressed in patents and academic papers. Users frequently search for "5-Nitro-8-aminoquinoline synthesis protocol" or "CAS 42606-38-2 solubility data," reflecting the need for practical guidelines. Notably, its solubility in polar solvents like DMSO and ethanol enhances its utility in cross-coupling reactions, a hotspot in catalytic research.

From an industrial perspective, 8-Quinolinamine, 5-nitro- is gaining traction in the development of advanced organic semiconductors. Its electron-withdrawing nitro group improves charge transport properties, making it valuable for OLEDs and photovoltaic devices. This connects with the global push for renewable energy technologies, where researchers explore "quinoline-based materials for solar cells." Additionally, its antimicrobial properties are under investigation, coinciding with the search for novel antibiotics amid rising antibiotic resistance.

Quality control and analytical methods for CAS No. 42606-38-2 are another area of interest. HPLC and NMR spectroscopy are standard techniques for purity assessment, as highlighted in queries like "HPLC method for 5-Nitro-8-aminoquinoline analysis." Regulatory compliance, such as REACH and FDA guidelines for intermediates, is also a recurring theme in user searches, emphasizing the compound's commercial viability.

In conclusion, 8-Quinolinamine, 5-nitro- exemplifies the intersection of traditional chemistry and modern innovation. Its multifaceted applications—from pharmaceuticals to energy storage—position it as a compound of enduring scientific and industrial value. As research progresses, its role in addressing contemporary challenges like sustainable materials and healthcare solutions will likely expand further.